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Compound Focus: Sinapaldehyde

CAS No.: 4206-58-0

Cat. No.: S622075

Stability Profile of Sinapaldehyde

The table below summarizes the key stability factors and storage conditions for Sinapaldehyde based on

manufacturer and chemical data sheet information.

Factor Condition / Specification Citation
General Stability Air Sensitive, Light Sensitive [1][2]
Recommended 2-8°C; In an amber vial, -20°C freezer, under inert atmosphere [1][2]
Storage

Solubility Soluble in DMSO, Acetone, Chloroform, Methanol, Ethyl Acetate, [1][3]

Dichloromethane

Physical Form Solid Powder [3]

Stability Consequences & Handling Protocols

Understanding the "why" behind the storage rules is crucial for troubleshooting. The degradation of

Sinapaldehyde and related compounds primarily occurs through two pathways:
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¢ Light-Induced Isomerization and Dimerization: Exposure to light, especially in solution, can cause
structural changes. A study on similar stilbene compounds (like resveratrol and viniferin) found that
light stress conditions led to dimerization and photoisomerization, transforming the trans- isomer
into a cis- isomer [4]. This can significantly alter the compound's biological activity and experimental
results.

e Oxidation: Being air-sensitive, Sinapaldehyde can degrade upon exposure to oxygen in the air [1]

2.

The following workflow outlines the best practices for handling and storing Sinapaldehyde to prevent

degradation:

[Start: Handle Sinapaldehyda

Storage conditiori/ \ Solution Handling

[Store solid powder at 2—8°C] E’repare solutions in recommended solventﬂ

or at -20°C for long-term (e.g., DMSO, Acetone)

l N

)j If stock solutions are needed:

se freshly prepared solutions immediatel

for best results Store as aliquots in tightly sealed

Use amber vials for light protection [U

l vials at -20°C
Store under inert gas (e.g., N2, Ar) Warm stored aliquots to room
for air-sensitive protection temperature before opening

Click to download full resolution via product page

Technical Support FAQs

Here are answers to some frequently asked questions in a technical support context:

Q: What is the best way to store Sinapaldehyde stock solutions? A: Prepare stock solutions in a suitable,

pure solvent like DMSO. It is recommended to aliquot the solution into small, tightly sealed vials
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(preferably amber-colored) and store them at -20°C [3]. This minimizes freeze-thaw cycles and exposure to
air and light, preserving stability for up to two weeks [3]. Always allow the vial to warm to room

temperature before opening to prevent condensation.

Q: My experimental results with Sinapaldehyde seem inconsistent. What could be the cause? A:
Inconsistency is a classic sign of compound degradation. First, verify your storage and handling procedures
against the protocols above. Check the age of your stock solutions; if they are more than two weeks old, even
when stored at -20°C, degradation is likely [3]. For the solid compound, ensure it has been stored in the dark

and under inert atmosphere if possible [1] [2].

Q: Are there any specific safety hazards associated with Sinapaldehyde? A: Yes. According to its safety
data, Sinapaldehyde is classified as an irritant. It carries the GHS warning symbol and has hazard statements
indicating it causes skin and eye irritation and may cause respiratory irritation (H315, H319, H335) [1].

Always use appropriate personal protective equipment (PPE) and work in a well-ventilated area.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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